Cas no 1501837-74-6 (4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one)

• Product Name: 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one
• CAS No: 1501837-74-6
• MF: C₉H₁₄F₃NO
• MW: 209.208773136139
• CID: 4602644
• PubChem ID: 79120423
• Update Time: 2025-05-21

4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(methyl(2,2,2-trifluoroethyl)amino)cyclohexanone
• 4-[methyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-one
• 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one

• Inchi： 1S/C9H14F3NO/c1-13(6-9(10,11)12)7-2-4-8(14)5-3-7/h7H,2-6H2,1H3
• InChI Key： OHIRGQFHJQGSMV-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(N(C)CC(F)(F)F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one

Introduction to 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one (CAS No. 1501837-74-6)

4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one (CAS No. 1501837-74-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound belongs to the class of amides with a cyclohexanone backbone, modified by a methyl(2,2,2-trifluoroethyl)amino side chain. The presence of fluorine atoms in the side chain introduces unique electronic and steric effects, making this molecule a promising candidate for various biochemical applications.

The structure of 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one features a rigid cyclohexane ring substituted at the 1-position with a carbonyl group (C=O), while the nitrogen atom is connected to a branched aliphatic chain containing three fluorine atoms. This structural motif not only enhances the compound's solubility in polar organic solvents but also influences its interactions with biological targets. The fluorinated side chain is particularly noteworthy, as fluorine atoms are known to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications due to their ability to improve pharmacokinetic profiles. The fluorine atoms in 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one contribute to its lipophilicity and metabolic resistance, which are critical factors in drug design. Furthermore, the cyclohexanone ring provides a stable scaffold that can be further functionalized for targeted biological activity. This compound has been studied as a potential intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one is its potential role as a building block in medicinal chemistry. Researchers have explored its utility in generating novel analogs with enhanced binding affinity to biological receptors. For instance, modifications of the amine group or the fluorinated side chain have led to derivatives with improved pharmacological properties. These studies highlight the compound's versatility and its suitability for structure-activity relationship (SAR) investigations.

The synthesis of 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the preparation of a trifluoromethylethylamine derivative followed by condensation with cyclohexanone under acidic or basic catalysis. Advanced synthetic techniques such as fluorination reactions and transition-metal-catalyzed cross-coupling have been employed to optimize yield and purity. The efficiency of these synthetic routes is crucial for large-scale production and industrial applications.

From a biochemical perspective, 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one has been investigated for its interactions with enzymes and receptors relevant to therapeutic intervention. Preliminary studies suggest that the compound may exhibit inhibitory effects on certain metabolic pathways by competing with endogenous substrates or modulating enzyme activity. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. The fluorinated moiety is particularly interesting as it can enhance binding stability through hydrophobic interactions and dipole-dipole forces.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug discovery due to their favorable pharmacokinetic properties. 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one exemplifies this trend by incorporating fluorine atoms into a biologically relevant scaffold. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. As research progresses, new derivatives of this compound are expected to emerge with tailored biological activities.

In conclusion, 4-methyl(2,2,2-trifluoroethyl)aminocyclohexan-1-one (CAS No. 1501837-74-6) represents a significant advancement in medicinal chemistry due to its unique structural features and functional potential. The combination of a cyclohexanone core with a methyl(2,2,2-trifluoroethyl)amino side chain provides an ideal platform for further chemical modification and biological evaluation. As scientists continue to explore its properties, this compound is poised to contribute valuable insights into drug design and development strategies.